1-Chloro-3-(4-isopropylphenoxy)propane

• Molecular Formula: C12H17ClO
• Molecular Weight: 212.71 g/mol
• IUPAC Name: 1-(3-chloropropoxy)-4-propan-2-ylbenzene
• InChI: InChI=1S/C12H17ClO/c1-10(2)11-4-6-12(7-5-11)14-9-3-8-13/h4-7,10H,3,8-9H2,1-2H3
• InChI Key: HVWIEPYYDGYOFP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)OCCCCl

Description

1-Chloro-3-(4-isopropylphenoxy)propane is a useful research compound. Its molecular formula is C12H17ClO and its molecular weight is 212.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 27.4 g (0.2 mole) of p-isopropylphenol, 63 g (0.4 mole) of 1-bromo-3-chloropropane and 82.9 g (0.6 mole) of anhydrous potassium carbonate in 1 liter of acetone was heated at reflux for 24 hr. The reaction mixture was cooled, filtered and filtrate concentrated. The residue was dissolved in 200 ml of benzene and treated with potassium hydroxide pellets to remove excess starting phenol. The mixture was stirred in ambient temperature for 0.5 hr, filtered through Celite® and the filtrate concentrated to give 36.4 g (87% yield) of the title compound as an oil.